Cas no 6946-24-3 (tetracosane, 1-bromo-)

• Product Name: tetracosane, 1-bromo-
• CAS No: 6946-24-3
• MF: C₂₄H₄₉Br
• MW: 417.549867391586
• CID: 862971
• PubChem ID: 245145
• Update Time: 2025-04-19

tetracosane, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• tetracosane, 1-bromo-
• 1-Bromotetracosane
• 1-(3-cyclohexen-1-ylcarbonyl)-2-Methylpiperidine
• SCHEMBL3065700
• 1-tetracosyl bromide
• NSC 56731
• NSC-56731
• 6946-24-3
• AKOS024429733
• NSC56731
• DTXSID00288588
• FT-0700922

• Inchi： 1S/C24H49Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25/h2-24H2,1H3
• InChI Key： ZGPCRVNHYNSDIH-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 416.30197
• Monoisotopic Mass: 416.30176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9876 (rough estimate)
• Melting Point: 50.7°C
• Boiling Point: 444.34°C (rough estimate)
• Refractive Index: 1.4862 (estimate)
• PSA: 0
• LogP: 9.98340